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Introduction

Ne-(Carboxyethyl)lysine (CEL) is an advanced glycation end product (AGE) formed through the
non-enzymatic reaction of lysine residues in proteins with dicarbonyl compounds like
methylglyoxal, which are byproducts of glycolysis. Elevated levels of CEL are associated with
oxidative stress and the pathogenesis of various diseases, particularly diabetes and its
complications, as well as cardiovascular disease and neurodegenerative disorders. The
measurement of CEL in urine serves as a non-invasive biomarker for monitoring disease
progression and the efficacy of therapeutic interventions. This document provides detailed
application notes and protocols for the quantification of CEL in urine samples using a
competitive Enzyme-Linked Immunosorbent Assay (ELISA).

Assay Principle

The most common method for quantifying CEL in biological samples is the competitive ELISA.
This assay is based on the competition between CEL present in the sample and a fixed amount
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of CEL coated on a microplate for binding to a specific anti-CEL antibody.

The principle is as follows:

A microplate is pre-coated with a CEL-conjugate.
» Urine samples or standards containing unknown amounts of CEL are added to the wells.

o A specific anti-CEL antibody is then added. The antibody will bind to either the CEL in the
sample or the CEL coated on the plate.

e The amount of anti-CEL antibody bound to the plate is inversely proportional to the
concentration of CEL in the sample.

e A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) that
recognizes the primary anti-CEL antibody is added.

» A substrate for the enzyme is added, leading to a colorimetric reaction.

e The intensity of the color is measured using a microplate reader, and the concentration of
CEL in the samples is determined by comparing their absorbance to a standard curve.

Data Presentation
Assay Performance Characteristics

The performance of a typical Carboxyethyllysine (CEL) competitive ELISA kit is summarized
below. Users should always refer to the specific kit's manual for performance data.
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Parameter Typical Performance
Assay Type Competitive ELISA
Urine, Serum, Plasma, Cell Culture
Sample Type
Supernatants
Sensitivity 0.1 pg/mL
Assay Range Varies by kit, typically 0.1 pg/mL to 100 pg/mL
Intra-Assay Precision <10%
Inter-Assay Precision <15%
o High specificity for CEL, with low cross-reactivity
Specificity

to similar AGEs like Carboxymethyllysine (CML).

Expected Values

The concentration of CEL in urine can vary based on factors such as age, diet, and disease
state. The following table provides an example of expected urinary CEL concentrations in
different study populations. Note that values can vary between studies and kits, and it is
recommended to establish a baseline for the specific population being studied.

Mean Urinary CEL Concentration (pg/mg

Population L
creatinine) + SD

Healthy Controls 1.0+0.3

Type 1 Diabetic Patients 1.2+05

Data presented here is analogous to urinary CML as a closely related AGE and should be
considered indicative.[1]

Experimental Protocols
Urine Sample Collection and Preparation

Proper sample handling is crucial for accurate and reproducible results.
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Materials:

Sterile urine collection containers

Centrifuge

Micropipettes and sterile tips

Storage tubes (e.g., polypropylene)
Protocol:

o Collection: Collect mid-stream urine samples in a sterile container. For longitudinal studies, it
is recommended to collect the first morning void to minimize diurnal variation.

o Centrifugation: Centrifuge the urine samples at approximately 1,500 x g for 15 minutes at
4°C to remove particulate matter and cellular debris.

» Aliquoting and Storage: Carefully transfer the supernatant to clean storage tubes. It is highly
recommended to aliquot the samples to avoid repeated freeze-thaw cycles. Store the
aliquots at -80°C until analysis.[2][3]

o Sample Thawing: Before use, thaw the urine samples at room temperature and mix gently. If
any precipitate is observed after thawing, centrifuge the sample again as in step 2.

Competitive ELISA Protocol for CEL

This protocol is a general guideline. Always follow the specific instructions provided with the
ELISA kit.

Materials:

o CEL ELISA Kit (containing pre-coated plate, standards, anti-CEL antibody, HRP-conjugated
secondary antibody, wash buffer, substrate, and stop solution)

» Microplate reader capable of measuring absorbance at 450 nm

o Distilled or deionized water
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o Pipettes and multichannel pipettes
o Plate shaker
Procedure:

Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit
manual. Bring all reagents to room temperature before use.

Standard Curve Preparation: Prepare a serial dilution of the CEL standard to create a
standard curve.

Sample Addition: Add 50 pL of the prepared standards and urine samples to the appropriate
wells of the CEL-coated microplate. It is recommended to run all samples and standards in
duplicate.

Antibody Addition: Add 50 pL of the diluted anti-CEL antibody to each well.
Incubation: Incubate the plate for 1-2 hours at room temperature on an orbital shaker.

Washing: Aspirate the contents of the wells and wash each well 3-4 times with 1X Wash
Buffer. Ensure complete removal of the liquid after the final wash by inverting the plate and
tapping it on absorbent paper.

Secondary Antibody Addition: Add 100 pL of the HRP-conjugated secondary antibody to
each well.

Incubation: Incubate the plate for 1 hour at room temperature on an orbital shaker.
Washing: Repeat the washing step as described in step 6.

Substrate Addition: Add 100 uL of the TMB substrate solution to each well and incubate for
15-30 minutes at room temperature in the dark.

Stop Reaction: Add 50 pL of the stop solution to each well. The color in the wells will change
from blue to yellow.
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Absorbance Measurement: Read the absorbance of each well at 450 nm using a microplate
reader within 30 minutes of adding the stop solution.

Data Analysis

Standard Curve: Calculate the average absorbance for each set of duplicate standards and
samples. Plot the mean absorbance for the standards against their known concentrations to
generate a standard curve. A four-parameter logistic (4-PL) curve fit is often recommended.

Sample Concentration: Determine the concentration of CEL in the urine samples by
interpolating their mean absorbance values from the standard curve.

Correction for Dilution: If the samples were diluted, multiply the calculated concentration by
the dilution factor.

Normalization: To account for variations in urine dilution, it is common to normalize the CEL
concentration to the urinary creatinine concentration. The results are then expressed as ug
of CEL per mg of creatinine.

Visualizations
Signaling Pathway

/ Nodes CEL [label="Carboxyethyllysine (CEL)", fillcolor="#FBBCO05", fontcolor="#202124"];
RAGE [label="RAGE Receptor", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Activation
[label="Receptor Activation"”, shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];
Downstream [label="Downstream Signaling Cascades", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"]; NFkB [label="NF-kB Activation", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; MAPK [label="MAPK Activation\n(ERK, p38)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; ROS [label="Increased ROS Production", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Inflammation [label="Inflammation\n(e.qg., IL-6, TNF-a)",
fillcolor="#34A853", fontcolor="#FFFFFF"]; CellularStress [label="Cellular Stress\n&
Dysfunction”, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges CEL -> RAGE [label="Binds t0"]; RAGE -> Activation; Activation -> Downstream;
Downstream -> NFkB; Downstream -> MAPK; Downstream -> ROS; NFkB -> Inflammation;
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MAPK -> CellularStress; ROS -> CellularStress; Inflammation -> CellularStress; } caption
[label="CEL-RAGE Signaling Pathway", fontsize=12, fontname="Arial"]; }

Caption: CEL binding to RAGE activates downstream pathways leading to inflammation and
cellular stress.

Experimental Workflow

/ Nodes SamplePrep [label="1. Urine Sample Preparation\n(Centrifugation)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; StdPrep [label="2. Standard Curve Preparation",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; PlateLoading [label="3. Add Samples &
Standards\nto CEL-Coated Plate", fillcolor="#FBBCO05", fontcolor="#202124"]; AddPrimaryAb
[label="4. Add Anti-CEL Antibody", fillcolor="#FBBC05", fontcolor="#202124"]; Incubatel
[label="5. Incubate & Wash", fillcolor="#F1F3F4", fontcolor="#202124"]; AddSecondaryAb
[label="6. Add HRP-Conjugated\nSecondary Antibody", fillcolor="#FBBCO05",
fontcolor="#202124"]; Incubate2 [label="7. Incubate & Wash", fillcolor="#F1F3F4",
fontcolor="#202124"]; AddSubstrate [label="8. Add TMB Substrate", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; StopReaction [label="9. Add Stop Solution", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; ReadPlate [label="10. Read Absorbance at 450 nm",
fillcolor="#34A853", fontcolor="#FFFFFF"]; DataAnalysis [label="11. Calculate Results",
fillcolor="#34A853", fontcolor="#FFFFFF"];

I/l Edges SamplePrep -> PlateLoading; StdPrep -> PlateLoading; PlateLoading ->
AddPrimaryAb; AddPrimaryAb -> Incubatel; Incubatel -> AddSecondaryAb; AddSecondaryAb
-> Incubate2; Incubate2 -> AddSubstrate; AddSubstrate -> StopReaction; StopReaction ->
ReadPlate; ReadPlate -> DataAnalysis; } caption [label="Competitive ELISA Workflow for
Urinary CEL", fontsize=12, fontname="Arial"]; }

Caption: Workflow for the quantification of urinary CEL using a competitive ELISA.

Logical Relationship: Competitive Assay Principle

/I Invisible nodes for alignment dummy1 [style=invis]; dummy2 [style=invis]; Welll -> dummy1
[style=invis]; Well2 -> dummy2 [style=invis]; dummy1 -> Signall [label="More Ab binds to well",
minlen=2]; dummy2 -> Signal2 [label="Less Ab binds to well", minlen=2]; } caption
[label="Principle of Competitive ELISA", fontsize=12, fontname="Arial"]; }
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Caption: Inverse relationship between sample CEL concentration and final signal in a
competitive ELISA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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